Cas no 67017-06-5 (Dibenzocoronene)

• Product Name: Dibenzocoronene
• CAS No: 67017-06-5
• MF: C₃₂H₁₆
• MW: 400.4694480896
• CID: 395464
• PubChem ID: 22134045
• Update Time: 2025-04-19

Dibenzocoronene Chemical and Physical Properties

Names and Identifiers

• Dibenzocoronene
• dibenzo[a,d]coronene
• 67017-06-5
• DTXSID60622702

• Inchi： 1S/C32H16/c1-3-7-22-20(5-1)24-15-13-18-11-9-17-10-12-19-14-16-25-21-6-2-4-8-23(21)29(22)32-30(24)27(18)26(17)28(19)31(25)32/h1-16H
• InChI Key： QORFLIZBDRCBBC-UHFFFAOYSA-N
• SMILES： C12C3=C4C=CC=CC4=C4C=CC5=CC=C6C=CC7=CC=C(C8C=CC=CC3=8)C=1C7=C6C5=C24

Computed Properties

• Exact Mass: 400.12528
• Monoisotopic Mass: 400.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes